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Cat. No.: B1208491
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Introduction
Phenethyl isovalerate (CAS No. 140-26-1) is a flavor ester widely valued in the food and

beverage industry for its potent and multifaceted sensory profile.[1][2][3] Characterized by

sweet, fruity, and floral notes, it imparts a soft rosy character with nuances of apple, pineapple,

peach, and honey.[2][4] This aromatic compound is found naturally in apples, mint, and some

fruit-based spirits like brandy and cider.[5] Recognized as Generally Recognized as Safe

(GRAS) by the Flavor and Extract Manufacturers Association (FEMA), its FEMA number is

2871.[6][7][8]

The primary challenge in its application lies in its physicochemical properties: it is a lipophilic,

volatile liquid that is practically insoluble in water.[3][6] These characteristics necessitate

sophisticated formulation strategies to ensure its stability, homogeneity, and controlled release

in diverse food matrices, especially in aqueous-based systems like beverages.

This guide provides researchers, scientists, and product developers with a comprehensive

technical overview and actionable protocols for the effective formulation of phenethyl
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isovalerate. It covers core physicochemical properties, systematic approaches to formulation

based on application, and robust analytical methods for quality control.

Physicochemical Properties & Sensory Profile
A thorough understanding of phenethyl isovalerate's properties is the foundation for

successful formulation.

Sensory Profile: The aroma is predominantly fruity and floral, often described with notes of

rose, apple, peach, pineapple, and honey.[2][4] The taste is sweet and fruity, with ripe

pineapple and peachy nuances.[9] Its versatility allows it to blend well with other flavor

compounds, enhancing fruit and floral accords in a wide range of products.[2]

Regulatory Status: Phenethyl isovalerate is affirmed as GRAS for use as a flavoring agent

in food by the FDA (21 CFR 172.515) and JECFA.[6][8][10] The Joint FAO/WHO Expert

Committee on Food Additives (JECFA) concluded it poses "no safety concern at current

levels of intake when used as a flavouring agent".[6]

Table 1: Physicochemical Data of Phenethyl Isovalerate

Property Value Source(s)

Molecular Formula C₁₃H₁₈O₂ [1][6]

Molecular Weight 206.28 g/mol [1][6]

Appearance
Colorless to slightly yellow

liquid
[1][6]

CAS Number 140-26-1 [1][6]

FEMA Number 2871 [6][7]

Boiling Point 263 - 268 °C at 760 mm Hg [1][3][6][7]

Density ~0.974 g/mL at 25 °C [7]

Solubility

Insoluble in water; Soluble in

oils, ethanol, and propylene

glycol.[3][6][11]

[3][6][11][12]
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| LogP (o/w) | ~3.6 - 3.7 |[6] |

Core Formulation Principles & Strategy Selection
The effective delivery of phenethyl isovalerate hinges on overcoming two primary obstacles:

its hydrophobicity (poor water solubility) and its volatility (potential for flavor loss during

processing and storage). The choice of formulation strategy is dictated by the nature of the final

food or beverage matrix.

The logical flow for selecting an appropriate formulation can be visualized as follows:

Diagram 1: Formulation Strategy Decision Tree
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Diagram 1: Formulation Strategy Decision Tree
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Application-Specific Protocols
This method is ideal for applications where optical clarity is essential. It utilizes a food-grade

co-solvent to create a concentrated flavor solution that is miscible in the final aqueous product.

Causality: Phenethyl isovalerate is highly soluble in solvents like propylene glycol and

ethanol.[3][6] By first dissolving it in a co-solvent, a stable, homogenous stock solution is

created, which can then be easily dispersed into a larger water-based system without causing

cloudiness or separation.

Step-by-Step Methodology:

Solvent Selection: Choose a food-grade solvent. Propylene glycol is often preferred for its

neutral taste and high solvency. Ethanol is also effective but can impart a slight alcoholic

note.

Preparation of Flavor Concentrate (10% w/w):

Tare a clean, dry glass beaker on an analytical balance.

Add 90.0 g of propylene glycol.

Add 10.0 g of phenethyl isovalerate to the solvent.

Mix gently with a magnetic stirrer until the solution is completely homogenous and clear.

Application: This 10% stock solution can now be dosed into the final beverage formulation.

For a target concentration of 2 ppm (2 mg/kg) phenethyl isovalerate in the final product,

you would add 20 mg of the stock solution per kg of beverage.

Validation: Always prepare a small test batch to confirm clarity and sensory profile before

scaling up. The final concentration of the co-solvent must comply with regulatory limits for the

specific food category.

For opaque or cloudy systems, an oil-in-water (O/W) emulsion is the most effective delivery

method.[13] This protocol creates fine droplets of the flavor oil dispersed within the water

phase, stabilized by an emulsifying agent.
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Causality: Emulsifiers such as gum arabic (gum acacia) or modified starches possess both

hydrophilic (water-loving) and lipophilic (oil-loving) properties.[14][15][16] They adsorb at the

oil-water interface, creating a protective barrier that prevents the small flavor oil droplets from

coalescing, thus ensuring long-term stability.[17] Gum arabic is considered the "gold standard"

for beverage emulsions due to its ability to create highly stable emulsions over a wide range of

conditions.[15]

Diagram 2: O/W Emulsion Structure

Flavor Oil Droplet

Phenethyl
Isovalerate

Emulsifier Layer
(e.g., Gum Arabic)

 Lipophilic Tail
 Interacts with Oil

Continuous Phase
(Water)

 Hydrophilic Head
 Interacts with Water

Click to download full resolution via product page

Diagram 2: O/W Emulsion Structure

Step-by-Step Methodology:
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In a primary vessel, dissolve 150.0 g of gum arabic in 740.0 g of deionized water. Mix with

an overhead stirrer until fully hydrated. This may take several hours.

Add preservatives (e.g., sodium benzoate) as required by the final application's pH.

Prepare Oil Phase:

In a separate beaker, combine 10.0 g of phenethyl isovalerate with 90.0 g of a neutral

carrier oil (e.g., MCT oil or other vegetable oil). If required for beverage stability, a

weighting agent can be added to match the density of the oil phase to the water phase.

[13][18]

Create Pre-Emulsion:

Slowly add the oil phase to the aqueous phase while mixing with a high-shear rotor-stator

homogenizer (e.g., Silverson, Ultra-Turrax) at 5,000-8,000 rpm for 10-15 minutes. This

creates a coarse emulsion.

High-Pressure Homogenization:

Pass the pre-emulsion through a two-stage high-pressure homogenizer. A typical setting is

250 bar on the first stage and 50 bar on the second stage.

Pass the emulsion through the homogenizer 2-3 times to achieve a small, uniform droplet

size (typically <1 µm), which is critical for stability.

Validation: The resulting emulsion concentrate should be milky-white and stable against

creaming or separation. It can be dosed into the final product and its stability should be

monitored over time.

Spray drying is the industry-standard method for converting liquid, volatile flavors into a stable,

free-flowing powder.[19][20] This protects the flavor from oxidation and heat and controls its

release.

Causality: The process involves atomizing an emulsion (containing the flavor) into a hot air

stream.[21] Water evaporates almost instantly, forming a protective solid matrix (the "wall

material," typically a carbohydrate like maltodextrin or gum arabic) around the flavor oil (the
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"core material").[22] This matrix physically entraps the volatile compounds, protecting them

from degradation and premature release.[23]

Diagram 3: Spray Drying Workflow
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Diagram 3: Spray Drying Workflow

Step-by-Step Methodology:
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Prepare Emulsion Feed:

Follow steps 1-3 from Protocol 2 to create a stable pre-emulsion. A common formulation

for spray drying is:

Wall Material: 25-30% (e.g., a blend of Maltodextrin DE 10-15 and Modified Starch/Gum

Arabic)

Core Material (Flavor Oil): 5-10%

Water: 60-70%

The total solids content of the feed is a critical parameter influencing efficiency.[22]

Set Spray Dryer Parameters:

Inlet Air Temperature: Typically 160-200 °C. Higher temperatures increase evaporation

rate but can risk flavor degradation.

Outlet Air Temperature: Typically 70-90 °C. This is a key indicator of the final powder's

moisture content and stability.

Feed Rate: Adjust to maintain the target outlet temperature.

Execution:

Pump the homogenized emulsion feed through the atomizer (nozzle or rotary wheel) into

the drying chamber.

The fine droplets mix with the hot air, and drying occurs in seconds.

The dried powder is separated from the air stream in a cyclone and collected in a

receptacle.

Post-Processing & Storage:

Cool the powder to room temperature before packaging in airtight, moisture-proof

containers (e.g., foil-lined bags) to prevent caking and oxidation.
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Store in a cool, dry place away from direct sunlight.

Stability & Quality Control
Validating the concentration and stability of phenethyl isovalerate in the final product is

essential for ensuring quality and shelf-life.

Table 2: Typical Usage Levels of Phenethyl Isovalerate

Application Recommended Level (ppm, mg/kg)

Beverages 0.5 - 5.0

Hard Candy / Confectionery 5.0 - 20.0

Baked Goods 10.0 - 30.0

Chewing Gum 20.0 - 50.0

Dairy Products 2.0 - 10.0

(Source: Levels are indicative based on industry practice and sensory impact.[4])

This is a standard, sensitive method for analyzing volatile and semi-volatile compounds like

phenethyl isovalerate in complex food matrices.[24]

Causality: HS-SPME concentrates volatile analytes from the headspace above a sample onto a

coated fiber. This allows for efficient extraction and cleanup, minimizing matrix interference

before injection into the Gas Chromatograph-Mass Spectrometer (GC-MS) for separation and

quantification.[24][25]

Step-by-Step Methodology:

Sample Preparation:

Accurately weigh 2.0 g of the food product (liquid or homogenized solid) into a 20 mL

headspace vial.
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Add 5.0 mL of deionized water and 1.0 g of sodium chloride (to increase the volatility of

the analyte).

Spike with a known concentration of an appropriate internal standard (e.g., deuterated

phenethyl isovalerate or a different ester with similar properties not present in the

sample).

Immediately seal the vial with a PTFE/silicone septum cap.

HS-SPME Extraction:

Place the vial in a heated agitator (e.g., at 60 °C).

Equilibrate the sample for 15 minutes.

Expose a SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) to the headspace for 30 minutes

under agitation to adsorb the volatile compounds.

GC-MS Analysis:

Injection: Desorb the SPME fiber in the hot GC inlet (e.g., at 250 °C) for 5 minutes in

splitless mode.

Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25

mm x 0.25 µm).

Oven Program: Start at 50 °C, hold for 2 min, ramp to 250 °C at 10 °C/min, and hold for 5

min.

MS Detection: Use Electron Ionization (EI) mode, scanning a mass range of m/z 40-350.

For quantification, use Selected Ion Monitoring (SIM) of characteristic ions for phenethyl
isovalerate (e.g., m/z 104, 57, 105) and the internal standard.

Quantification:

Create a calibration curve using standards of known phenethyl isovalerate concentration

prepared in a similar matrix.
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Calculate the concentration in the sample by comparing the peak area ratio of the analyte

to the internal standard against the calibration curve.

Conclusion
The successful formulation of phenethyl isovalerate is a function of understanding its inherent

physicochemical limitations and selecting a delivery system tailored to the specific food or

beverage matrix. For clear aqueous systems, co-solvent solubilization provides a

straightforward solution. For opaque liquids, high-pressure homogenization is required to

create stable oil-in-water emulsions. For dry applications, spray drying offers the highest

degree of protection and stability. Each of these methods, when paired with robust analytical

validation, enables the food scientist to harness the full, complex, and desirable sensory profile

of this versatile flavor ingredient.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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